Cas no 89836-80-6 (Copper, [(nitrophenyl)ethynyl]-)

• Product Name: Copper, [(nitrophenyl)ethynyl]-
• CAS No: 89836-80-6
• MF: C₈H₄CuNO₂
• MW: 209.668863296509
• CID: 587686
• PubChem ID: 72737808
• Update Time: 2025-04-19

Copper, [(nitrophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Copper, [(nitrophenyl)ethynyl]-
• copper(1+),1-ethynyl-2-nitrobenzene
• DTXSID30563037
• Copper(1+) 2-(2-nitrophenyl)ethyn-1-ide
• 89836-80-6

• Inchi： 1S/C8H4NO2.Cu/c1-2-7-5-3-4-6-8(7)9(10)11;/h3-6H;/q-1;+1
• InChI Key： DQELIWAZMPUKEW-UHFFFAOYSA-N
• SMILES： [Cu+].[O-][N+](C1C=CC=CC=1C#[C-])=O

Computed Properties

• Exact Mass: 208.953800g/mol
• Monoisotopic Mass: 208.953800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų